Cas no 1096351-66-4 (1-(3-Chloro-phenyl)-pyrrolidin-3-one)

• Product Name: 1-(3-Chloro-phenyl)-pyrrolidin-3-one
• CAS No: 1096351-66-4
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5186206
• Update Time: 2025-06-14

1-(3-Chloro-phenyl)-pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)pyrrolidin-3-one
• 1-(3-Chloro-phenyl)-pyrrolidin-3-one
• 3-Pyrrolidinone, 1-(3-chlorophenyl)-

• Inchi： 1S/C10H10ClNO/c11-8-2-1-3-9(6-8)12-5-4-10(13)7-12/h1-3,6H,4-5,7H2
• InChI Key： XGFWEYBWLMLBMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Additional information on 1-(3-Chloro-phenyl)-pyrrolidin-3-one

Comprehensive Overview of 1-(3-Chloro-phenyl)-pyrrolidin-3-one (CAS No. 1096351-66-4): Properties, Applications, and Industry Insights

1-(3-Chloro-phenyl)-pyrrolidin-3-one (CAS No. 1096351-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorophenyl-substituted pyrrolidinone derivative is characterized by its unique molecular structure, combining a pyrrolidin-3-one core with a 3-chlorophenyl substituent. The compound's heterocyclic framework and electron-withdrawing chloro group make it a valuable intermediate in synthetic chemistry, particularly for developing bioactive molecules targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for pyrrolidinone-based compounds in drug discovery, driven by their versatility as pharmacophores and scaffolds. Researchers particularly value 1-(3-Chloro-phenyl)-pyrrolidin-3-one for its potential as a building block in creating kinase inhibitors and GPCR modulators – two of the most searched therapeutic categories in AI-driven drug development platforms. The compound's structural motif appears in several patent applications related to neuroprotective agents and anti-inflammatory drugs, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS 1096351-66-4 typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for obtaining high-purity material. Analytical characterization through NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms the compound's identity – topics frequently searched by quality control professionals. The crystalline form of this pyrrolidinone derivative shows excellent stability under standard storage conditions, making it suitable for long-term research applications and scale-up processes.

From an industrial perspective, 1-(3-Chloro-phenyl)-pyrrolidin-3-one represents an important case study in green chemistry optimization. Manufacturers are increasingly adopting catalytic methods and solvent-free conditions to produce such intermediates – addressing the pharmaceutical industry's focus on sustainable synthesis. These process improvements directly respond to frequent search queries about cost-effective synthetic routes and environmentally friendly manufacturing of specialty chemicals.

The compound's physicochemical properties, including its moderate lipophilicity (LogP ~2.1) and hydrogen bonding capacity, make it particularly interesting for medicinal chemistry optimization. Computational chemists often search for such ADME-relevant parameters when designing new drug candidates. Additionally, the 3-chlorophenyl group contributes to enhanced target binding affinity in many biological systems, explaining its prevalence in structure-activity relationship (SAR) studies.

Emerging applications of 1096351-66-4 extend beyond pharmaceuticals. Recent patent literature reveals its utility in developing advanced materials, particularly as a monomer for functional polymers with specific optical or electronic properties. This dual applicability in life sciences and material science makes the compound a frequent subject in cross-disciplinary research forums and innovation databases.

Quality standards for 1-(3-Chloro-phenyl)-pyrrolidin-3-one have become increasingly stringent, reflecting the pharmaceutical industry's emphasis on impurity control. Analytical method development for this compound often focuses on chiral separation techniques and trace analysis – technical areas generating substantial search traffic among analytical chemists. Regulatory compliance documentation, including ICH guidelines and GMP requirements, now forms an essential part of the compound's technical dossier.

The commercial landscape for CAS 1096351-66-4 shows interesting dynamics, with specialized fine chemical suppliers offering both standard and custom synthesis services. Procurement specialists frequently search for bulk availability, technical specifications, and supply chain reliability when sourcing this intermediate. The compound's pricing reflects its position as a high-value intermediate rather than a commodity chemical, with costs varying based on purity grade and quantity scale.

Future research directions for pyrrolidin-3-one derivatives like this compound include exploration of their biodegradation pathways and metabolic fate – topics gaining traction in environmental chemistry circles. Additionally, the integration of machine learning in molecular design has led to renewed interest in such privileged structures for virtual screening campaigns. These developments ensure that 1-(3-Chloro-phenyl)-pyrrolidin-3-one will remain relevant in cutting-edge chemical research for years to come.